![molecular formula C12H12Br2N4O3 B278621 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide](/img/structure/B278621.png)
2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide
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Overview
Description
2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in biochemical and physiological research to study the mechanism of action and effects of various substances.
Mechanism Of Action
The mechanism of action of 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide is not well understood. However, it is believed to act as a modulator of various biological processes. It has been shown to interact with various enzymes and receptors in the human body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide are not well documented. However, it has been shown to have potential applications in the treatment of various diseases such as cancer and Alzheimer's disease.
Advantages And Limitations For Lab Experiments
The advantages of using 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide in lab experiments include its synthetic availability, its potential applications in various fields, and its ability to modulate various biological processes. The limitations include its unknown mechanism of action and limited documentation of its biochemical and physiological effects.
Future Directions
There are several future directions for the research on 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide. Some of these include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and its interactions with various enzymes and receptors in the human body. Additionally, there is a need for more documentation on its biochemical and physiological effects.
Synthesis Methods
The synthesis of 2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide involves the reaction of 2,5-dimethoxyphenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3,5-dibromo-1H-1,2,4-triazole. The final product is obtained by the reaction of the intermediate with N,N-dimethylformamide dimethyl acetal.
Scientific Research Applications
2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide has been used in various scientific research applications. It is commonly used as a reagent in the synthesis of various compounds. It is also used in biochemical and physiological research to study the effects of various substances on the human body.
properties
Product Name |
2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide |
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Molecular Formula |
C12H12Br2N4O3 |
Molecular Weight |
420.06 g/mol |
IUPAC Name |
2-(3,5-dibromo-1,2,4-triazol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide |
InChI |
InChI=1S/C12H12Br2N4O3/c1-20-7-3-4-9(21-2)8(5-7)15-10(19)6-18-12(14)16-11(13)17-18/h3-5H,6H2,1-2H3,(H,15,19) |
InChI Key |
FWJMECORIJDVOC-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CN2C(=NC(=N2)Br)Br |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CN2C(=NC(=N2)Br)Br |
Origin of Product |
United States |
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